Cas no 6458-17-9 (6-nitro-1,3-benzoxazol-2-amine)

• Product Name: 6-nitro-1,3-benzoxazol-2-amine
• CAS No: 6458-17-9
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• MDL: MFCD11844837
• CID: 422681
• PubChem ID: 12251554
• Update Time: 2025-09-18

6-nitro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine, 6-nitro-
• 6-Nitro-1,3-benzoxazol-2-amine
• 6-Nitro-1,3-benzoxazol-2-amine, 2-Amino-6-nitrobenzo[d]oxazole
• 6-Nitro-2-aminobenzoxazole
• 6-nitrobenzo[d]oxazol-2-amine
• SCHEMBL2190235
• EN300-187930
• 6458-17-9
• UHYVXILHAMUPRP-UHFFFAOYSA-N
• A918300
• SY130063
• AC6536
• AKOS022961121
• BS-32666
• CHEMBL3309643
• DTXSID70482475
• MFCD11844837
• 2-amino-6-nitrobenzoxazole
• FT-0758268
• DA-35966
• STL506010
• 6-nitro-1,3-benzoxazol-2-amine

• MDL： MFCD11844837
• Inchi： 1S/C7H5N3O3/c8-7-9-5-2-1-4(10(11)12)3-6(5)13-7/h1-3H,(H2,8,9)
• InChI Key： UHYVXILHAMUPRP-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03315
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 95.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles